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Compound of Interest

Compound Name: MMG-11

Cat. No.: B1677352 Get Quote

Essential Safety and Handling Guide for MMG-11
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling MMG-11. The following procedural

steps and data are designed to ensure safe operational handling and disposal, establishing a

foundation of trust and value in laboratory safety.

Compound Data Summary
MMG-11 is a selective and potent antagonist for Toll-like Receptor 2 (TLR2), preferentially

inhibiting TLR2/1 over TLR2/6 signaling pathways.[1] It is a valuable tool for studying TLR2-

mediated inflammatory and immunological responses. The following table summarizes its key

quantitative properties.
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Property Value References

Chemical Name

Ethyl 5-(2-oxo-2-(2,3,4-

trihydroxyphenyl)ethyl)furan-2-

carboxylate

[2]

Molecular Formula C₁₅H₁₄O₇ [1][2]

Molecular Weight 306.27 g/mol [2]

CAS Number 313254-94-3 [1][2][3]

Purity ≥97% [2]

Solubility
Soluble to 100 mM in DMSO

and to 50 mM in ethanol
[1][2]

Storage Store at -20°C [2]

Appearance Solid (often a powder) [3]

Personal Protective Equipment (PPE)
While MMG-11 is shipped as a non-hazardous chemical for research purposes, it is crucial to

handle it with appropriate care in a laboratory setting.[3] Personal protective equipment is a

critical barrier to prevent exposure.[4] The minimum required PPE for handling MMG-11 is as

follows:

Body Protection: A clean, buttoned laboratory coat must be worn to protect skin and clothing

from potential splashes.[5][6]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required.[7] If direct

contact occurs, gloves should be removed immediately, and hands should be washed before

putting on a new pair.[7]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]

For procedures with a higher risk of splashing, such as preparing stock solutions, chemical

safety goggles are required.[5][7] A face shield may be necessary for additional protection.[6]
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Respiratory Protection: A respirator may be needed if working with the solid compound in a

way that could generate dust, or in poorly ventilated areas.[5][8] All handling of the solid form

should ideally be done in a chemical fume hood or ventilated enclosure.

Operational and Disposal Plans
Adherence to a strict handling protocol minimizes risk and ensures the integrity of the

compound.

Receiving and Storage: Upon receipt, verify the container is intact. Store the compound at

-20°C in its original, tightly sealed container in a cool, dark place away from oxidizing agents.

[2][8]

Preparation of Solutions:

Perform all weighing and solution preparation in a chemical fume hood or other ventilated

enclosure to avoid inhalation of the powder.[8]

Use a calibrated scale and appropriate labware.

To prepare stock solutions, add the solvent (e.g., DMSO, ethanol) slowly to the vial

containing the MMG-11 powder.[2] Cap and vortex until fully dissolved.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

General Use:

Do not eat, drink, or smoke in the laboratory where MMG-11 is handled.[9]

Avoid direct contact with the skin, eyes, and clothing.[8]

Wash hands thoroughly after handling the compound.[8][9]

All materials that have come into contact with MMG-11 must be treated as hazardous chemical

waste.[10] Do not dispose of MMG-11 down the drain or in regular trash.[10]

Waste Segregation:
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Solid Waste: Collect unused MMG-11 powder, contaminated gloves, wipes, and other

disposable labware in a dedicated, leak-proof, and clearly labeled hazardous waste

container.[11]

Liquid Waste: Collect all solutions containing MMG-11 in a sealed, chemically resistant

hazardous waste container. The container must be labeled with "Hazardous Waste" and

list all chemical constituents.[10][11]

Contaminated Sharps: Dispose of any contaminated needles or syringes in a designated,

puncture-resistant sharps container labeled as hazardous waste.[11]

Waste Storage and Collection:

Store all waste containers in a designated, secure satellite accumulation area.[11]

Ensure all containers are tightly sealed and properly labeled.

Arrange for waste collection through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste contractor.[10][11]

Emergency Procedures
Immediate and appropriate action is necessary in the event of exposure or a spill.
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Incident Emergency Protocol References

Spill

1. Alert personnel in the

immediate area. 2. Ensure you

are wearing appropriate PPE.

3. For small spills, cover with

an absorbent material, collect it

into a sealed bag, and

decontaminate the area. 4.

Dispose of all cleanup

materials as hazardous waste.

[10]

Skin Contact

1. Immediately remove all

contaminated clothing. 2.

Rinse the affected skin area

with plenty of water. 3. If

irritation occurs, seek medical

attention.

[8]

Eye Contact

1. Immediately rinse cautiously

with water for several minutes.

2. Remove contact lenses, if

present and easy to do.

Continue rinsing. 3. If eye

irritation persists, seek

immediate medical attention.

[8]

Inhalation

1. Move the affected person to

fresh air and keep them at rest

in a position comfortable for

breathing. 2. If the person feels

unwell, seek medical advice.

[8]

Ingestion

1. Rinse mouth with water. 2.

Seek immediate medical

advice. Do not induce

vomiting.

[8][12]
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Mandatory Visualizations
The following diagram illustrates the standard operational workflow for safely handling MMG-11
in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1677352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Disposal Phase

Start: Acquire MMG-11

Verify Safety Data Sheet (SDS)

1

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

2

Work in Chemical Fume Hood

3

Weigh Solid MMG-11

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Segregate Waste
(Solid, Liquid, Sharps) Spill or Exposure Event

Label Hazardous Waste Containers

Store in Designated Area

Dispose via EHS

Follow Emergency Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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